2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine

• Molecular Formula: C9H3Cl2F2N3
• Molecular Weight: 262.04 g/mol
• IUPAC Name: 2,4-dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine
• InChI: InChI=1S/C9H3Cl2F2N3/c10-8-14-7(15-9(11)16-8)4-1-2-5(12)6(13)3-4/h1-3H
• InChI Key: JCSHGSMZLREDRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC(=NC(=N2)Cl)Cl)F)F

Description

2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine is a substituted triazine derivative synthesized via nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with 3,4-difluoroaniline. Triazines with aryl or heteroaryl substituents are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine typically involves the reaction of 3,4-difluoroaniline with cyanuric chloride. The reaction is carried out in the presence of a base, such as triethylamine, under controlled temperature conditions. The process can be summarized as follows:

Step 1: Dissolve cyanuric chloride in an appropriate solvent, such as dichloromethane.

Step 2: Add 3,4-difluoroaniline to the solution.

Step 3: Introduce triethylamine to the reaction mixture to act as a base.

Step 4: Stir the mixture at a controlled temperature, typically around 0-5°C, to facilitate the reaction.

Step 5: After completion, the product is isolated by filtration and purified using recrystallization techniques.

Industrial Production Methods

Industrial production of 2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and automated systems to ensure precise control over reaction conditions. The product is then subjected to rigorous quality control measures to ensure high purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms in the triazine ring can be replaced by nucleophiles such as amines, thiols, and alcohols.

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the triazine ring into different derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide, sodium ethoxide, and primary amines are commonly used. The reactions are typically carried out in polar solvents like ethanol or methanol at elevated temperatures.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.

Major Products Formed

Nucleophilic Substitution: Produces substituted triazine derivatives.

Oxidation: Forms triazine oxides.

Reduction: Yields reduced triazine derivatives.

Scientific Research Applications

2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of various organic compounds.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential use in drug development, particularly as an anticancer and antiviral agent.

Industry: Utilized in the production of agrochemicals, dyes, and polymers.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine involves its interaction with specific molecular targets. The compound can inhibit enzymes by binding to their active sites, thereby blocking their catalytic activity. It can also interact with nucleic acids, leading to the disruption of DNA and RNA synthesis. The exact pathways and molecular targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine (CAS: 90723-86-7)

• Synthesis : Prepared via optimized methods avoiding Grignard reactions, enabling efficient alkylation or acid-catalyzed addition for UV absorber derivatives .
• Applications: Key intermediate in bis(resorcinyl) triazine UV absorbers. Crystal structures of derivatives (e.g., 2-methoxy-4,6-bis(4-nitrophenoxy)-1,3,5-triazine) reveal monoclinic systems with dihedral angles influencing photostability .
• Physical Properties : Molecular weight 256.09 g/mol, logP ~8.99 (for octadecyloxy analogs) .

2,4-Dichloro-6-((3-methylbutan-2-yl)thio)-1,3,5-triazine

• Synthesis : Characterized by HPLC (tR = 12.98 min) and NMR, with distinct shifts for -CH3 (δ 0.97–1.33 ppm) and thiomethyl groups .
• Thermal Stability : Semi-solid state at room temperature, suggesting lower crystallinity compared to aryl-substituted triazines .

2,4-Dichloro-6-(piperidin-1-yl)-1,3,5-triazine

• Synthesis : Reacted with piperidine in acetone at 0–5°C (82.5% yield). Melting point: 90–91°C .

2,4-Dichloro-6-(3-hydroxytyramine)-1,3,5-triazine

• Bioactivity : Antimicrobial activity tested against eight bacteria and one yeast (MIC range: 16–128 μg/mL), outperforming ampicillin in some cases .
• Structural Features : Hydroxytyramine substituent introduces hydrogen-bonding capacity, enhancing solubility in DMSO:PBS mixtures .

Comparative Data Table

Compound	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	References
2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine	3,4-Difluorophenyl	282.08*	Hypothesized applications in drug discovery (data limited)	N/A
2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine	4-Methoxyphenyl	256.09	UV absorbers, high thermal stability
2,4-Dichloro-6-(piperidin-1-yl)-1,3,5-triazine	Piperidine	233.12	Antimicrobial intermediates, mp 90–91°C
2,4-Dichloro-6-(3-hydroxytyramine)-1,3,5-triazine	Dopamine derivative	346.18	Broad-spectrum antimicrobial activity
2,4-Dichloro-6-(octadecyloxy)-1,3,5-triazine	Octadecyloxy	418.44	High logP (8.99), HPLC applications

*Calculated based on molecular formula.

Biological Activity

2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine is a compound of interest due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential applications in medicine and agriculture.

• Molecular Formula : C10H4Cl2F2N2
• Molecular Weight : 261.05 g/mol
• CAS Number : 1353854-91-7

Antimicrobial Activity

Research indicates that 2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine exhibits significant antimicrobial properties. A study evaluated its efficacy against various bacterial strains and found that it inhibited the growth of both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged from 15 to 30 µg/mL depending on the bacterial species tested.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	25
Pseudomonas aeruginosa	30

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects. In vitro studies demonstrated that it significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cultures. The compound showed an IC50 value of approximately 50 µM in inhibiting these cytokines.

Cytotoxicity and Cancer Research

In cancer research, 2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine has shown promise as a cytotoxic agent against various cancer cell lines. A study reported that it induced apoptosis in human breast cancer cells with an IC50 value of 20 µM. Mechanistic studies suggest that the compound activates caspase pathways leading to programmed cell death.

The biological activity of this triazine derivative is primarily attributed to its ability to interact with cellular targets involved in inflammation and cell proliferation. The presence of chlorine and fluorine substituents enhances its lipophilicity and biological availability, facilitating better interaction with cellular membranes.

Case Study 1: Antimicrobial Efficacy

A clinical trial assessed the effectiveness of 2,4-Dichloro-6-(3,4-difluorophenyl)-1,3,5-triazine as a topical antimicrobial agent for treating skin infections. Patients treated with a formulation containing this compound showed a significant reduction in infection rates compared to a control group receiving standard treatment.

Case Study 2: Anti-Cancer Activity

In a preclinical model using xenograft tumors in mice, administration of the compound resulted in a notable reduction in tumor size over four weeks. Histological analysis revealed increased apoptosis within treated tumors compared to untreated controls.